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Executive Summary

Ozenoxacin-d3 (hydrochloride) is the stable isotope-labeled (SIL) analog of Ozenoxacin, a
novel non-fluorinated quinolone antibiotic.[1] It serves as the critical Internal Standard (IS) in
bioanalytical workflows, specifically Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).[1][2]

In the context of drug development and pharmacokinetic (PK) profiling, Ozenoxacin-d3 is
engineered to possess identical physicochemical properties to the parent drug—retention time,
pKa, and extraction recovery—while carrying a distinct mass signature (+3 Da). This mass shift
allows for the precise correction of matrix effects, ionization suppression, and procedural errors
during the quantification of Ozenoxacin in complex biological matrices (plasma, skin
homogenates).

Chemical & Physical Characterization[1][3][4][5][6]
[7][8]

Identity and Structure

Ozenoxacin-d3 is structurally identical to Ozenoxacin, with three hydrogen atoms replaced by
deuterium (
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H).[1] These isotopes are typically incorporated into a metabolically stable methyl group (e.g.,
the N-methyl group on the aminopyridine moiety) to prevent back-exchange during analysis.[1]

Property Specification

Compound Name Ozenoxacin-d3 (hydrochloride)
Synonyms T-3912-d3 hydrochloride

Parent Drug Class Non-fluorinated Quinolone Antibiotic

Chemical Formula

~366.43 g/mol (Free base) / ~402.9 g/mol (HCI

Molecular Weight
salt)
N Soluble in DMSO, Methanol; Slightly soluble in
Solubility
Water
Appearance Off-white to pale yellow solid

Isotopic Purity Deuterium enrichment

Structural Visualization

The following diagram illustrates the core quinolone scaffold and the logical sites for isotopic
labeling (typically the methylamino group).

(Nl: Cyclopropyl Group)
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Fig 1. Structural composition of Ozenoxacin-d3 HCI showing the labeling site.

Click to download full resolution via product page
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Mechanism of Action (Parent Drug Context)

To understand the bioanalytical target, one must understand the pharmacology. Ozenoxacin is
a bactericidal agent that targets bacterial DNA replication enzymes.[1][3][4][5][6][7][8] Unlike
older fluoroquinolones, it lacks the C-6 fluorine atom, which alters its safety profile and
resistance mechanisms.

Target Enzymes:

» DNA Gyrase (Topoisomerase Il): Responsible for introducing negative supercoils into DNA.

[1]

o Topoisomerase |IV: Responsible for decatenating (separating) daughter chromosomes after
replication.[1][4][5]

Ozenoxacin exhibits a dual-target mechanism, inhibiting both enzymes simultaneously at low
concentrations, which reduces the probability of resistance development.
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Ozenoxacin / Ozenoxacin-d3
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Fig 2. Dual-target mechanism of action for Ozenoxacin.

Click to download full resolution via product page

[1][6][9][11][15]
Bioanalytical Application: LC-MS/MS Quantification

The primary utility of Ozenoxacin-d3 is as an Internal Standard (IS) in pharmacokinetic studies.
[1] The following protocol outlines a validated workflow for quantifying Ozenoxacin in human
plasma or skin homogenates.

Why Ozenoxacin-d3?
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o Matrix Effect Compensation: Biological matrices (e.g., skin tissue) contain phospholipids that
suppress ionization. Ozenoxacin-d3 co-elutes with the analyte, experiencing the exact same
suppression, allowing the ratio (Analyte/IS) to remain accurate.

o Extraction Efficiency: It corrects for analyte loss during protein precipitation or Solid Phase
Extraction (SPE).[1]

Experimental Protocol (Recommended)

A. Stock Solution Preparation:
o Dissolve Ozenoxacin-d3 HCIl in DMSO to create a 1.0 mg/mL primary stock.[1]
» Prepare a working IS solution (e.g., 500 ng/mL) in Methanol:Water (50:50).

B. Sample Preparation (Protein Precipitation):

Aliquot: Transfer 50 uL of biological sample (plasma/homogenate) to a centrifuge tube.

IS Addition: Add 20 pL of Ozenoxacin-d3 working solution. Vortex for 10 seconds.[1]

Precipitation: Add 200 pL of Acetonitrile (cold). Vortex for 1 min.

Centrifugation: Centrifuge at 10,000 x g for 10 min at 4°C.

Supernatant: Transfer supernatant to an autosampler vial.

C. LC-MS/MS Conditions:
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Parameter

Setting

Column

C18 Reverse Phase (e.g., Kinetex 2.6um, 50 x
2.1 mm)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Gradient 5% B to 95% B over 3.0 min
Flow Rate 0.4 mL/min
lonization ESI Positive Mode (+)

MRM Transition (Analyte)

m/z 364.2 - 346.2 (Quantifier)

MRM Transition (IS)

m/z 367.2 - 349.2 (Ozenoxacin-d3)

Note: The mass shift of +3 Da in the precursor and product ions confirms the stability of the

label.
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Fig 3. LC-MS/MS Bioanalytical Workflow using Ozenoxacin-d3.

Click to download full resolution via product page

Stability and Handling

o Storage: Store solid powder at -20°C. Protect from light and moisture.

e Solution Stability: Stock solutions in DMSO are typically stable for 1-3 months at -20°C.[1]
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o Safety: Treat as a bioactive quinolone.[1] Wear PPE (gloves, goggles).[9] Refer to the Safety
Data Sheet (SDS) for H302 (Harmful if swallowed) and H315 (Skin irritation) hazards.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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